Cas no 1214382-63-4 (6-Chloro-4'-fluorobiphenyl-2-carboxylic acid)

• Product Name: 6-Chloro-4'-fluorobiphenyl-2-carboxylic acid
• CAS No: 1214382-63-4
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• CID: 4998084
• Update Time: 2025-05-26

6-Chloro-4'-fluorobiphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4'-fluorobiphenyl-2-carboxylic acid
• 6-Chloro-4'-fluorobiphenyl-2-carboxylic acid

• Inchi： 1S/C13H8ClFO2/c14-11-3-1-2-10(13(16)17)12(11)8-4-6-9(15)7-5-8/h1-7H,(H,16,17)
• InChI Key： WBTIOPZUCSSAFP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)O)=C1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 6-Chloro-4'-fluorobiphenyl-2-carboxylic acid

Introduction to 6-Chloro-4'-fluorobiphenyl-2-carboxylic acid (CAS No. 1214382-63-4) and Its Applications in Modern Chemical Biology

6-Chloro-4'-fluorobiphenyl-2-carboxylic acid, identified by the chemical compound identifier CAS No. 1214382-63-4, is a specialized organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and material science. This compound belongs to the biphenyl family, characterized by a biphenyl core with functional groups that modulate its reactivity and biological activity. The presence of both a chloro substituent at the 6-position and a fluorine atom at the 4'-position introduces distinct electronic and steric effects, making this molecule a versatile scaffold for further derivatization and functionalization.

The biphenyl core is a well-documented motif in medicinal chemistry, known for its stability and ability to engage in π-stacking interactions, which are crucial for molecular recognition processes. The introduction of halogen atoms, particularly chloro and fluorine, enhances the compound's potential as an intermediate in synthesizing more complex molecules. These substituents not only influence the compound's solubility and metabolic stability but also play a critical role in modulating its interaction with biological targets.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting specific biological pathways. 6-Chloro-4'-fluorobiphenyl-2-carboxylic acid has been explored as a key intermediate in the synthesis of novel compounds with therapeutic potential. For instance, researchers have utilized this scaffold to develop inhibitors of enzymes involved in cancer metabolism, such as pyruvate kinase M2 (PKM2). The fluorine atom at the 4'-position has been shown to improve binding affinity by enhancing hydrophobic interactions, while the chloro group at the 6-position allows for further chemical modifications via cross-coupling reactions.

One of the most promising applications of 6-Chloro-4'-fluorobiphenyl-2-carboxylic acid lies in its role as a precursor for designing ligands that interact with G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that mediate cellular responses to external stimuli, making them attractive targets for drug development. The biphenyl core's ability to adopt multiple conformations facilitates strong binding to GPCR binding pockets, while the electron-withdrawing effects of halogen substituents enhance ligand efficiency. Recent studies have demonstrated that derivatives of this compound exhibit high selectivity for certain GPCRs, which could lead to the development of new treatments for neurological disorders and cardiovascular diseases.

The synthesis of 6-Chloro-4'-fluorobiphenyl-2-carboxylic acid typically involves multi-step organic reactions, starting from commercially available biphenyl derivatives. The introduction of the chloro group can be achieved through electrophilic aromatic substitution, while the fluorine atom is often incorporated via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's versatility as a building block in organic synthesis. Advanced techniques such as flow chemistry have also been employed to optimize reaction conditions, improving yield and scalability.

From a material science perspective, 6-Chloro-4'-fluorobiphenyl-2-carboxylic acid has been investigated for its potential use in organic electronics. The biphenyl core's rigid structure and electron-deficient nature make it suitable for designing organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its derivatives as hole-transporting materials or electron-donating units in polymer solar cells. The presence of halogen atoms enhances charge transport properties by facilitating intermolecular interactions, thereby improving device performance.

The growing interest in green chemistry has also prompted investigations into sustainable synthetic routes for 6-Chloro-4'-fluorobiphenyl-2-carboxylic acid. Catalytic methods that minimize waste and energy consumption are being developed to align with environmental regulations. For example, biocatalytic approaches using engineered enzymes have shown promise in introducing functional groups with high selectivity under mild conditions. These advancements not only improve the efficiency of producing this compound but also contribute to reducing its environmental footprint.

In conclusion, 6-Chloro-4'-fluorobiphenyl-2-carboxylic acid (CAS No. 1214382-63-4) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development targeting critical biological pathways to advancements in organic electronics. As research continues to uncover new synthetic methodologies and functional derivatives, this molecule is poised to remain at the forefront of innovation in chemical biology.